1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one

• IUPAC Name: 1-(4-chloropyrimidin-2-yl)pyridin-2-one
• InChI: InChI=1S/C9H6ClN3O/c10-7-4-5-11-9(12-7)13-6-2-1-3-8(13)14/h1-6H
• InChI Key: BDKIWHRAALCEHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1)C2=NC=CC(=N2)Cl
• Molecular Formula: C9H6ClN3O
• Molecular Weight: 207.61 g/mol

Description

1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one, also known as CC-1065 or its analogs, is an important class of antitumor antibiotics. CC-1065 and its analogs have shown significant anticancer activity in preclinical studies and are currently being investigated for their potential in cancer treatment.

Mechanism of Action

1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one and its analogs exert their anticancer activity by binding to DNA and causing irreversible damage to the DNA structure. This results in the inhibition of DNA replication and transcription, leading to cell death.
Biochemical and Physiological Effects:
1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one and its analogs have been shown to have a range of biochemical and physiological effects. These compounds have been found to induce apoptosis, inhibit angiogenesis, and suppress tumor growth.

Advantages and Limitations for Lab Experiments

1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one and its analogs have several advantages for use in lab experiments. These compounds are highly potent and selective, allowing for the study of specific molecular pathways involved in cancer development. However, the complex synthesis process and limited availability of these compounds can be a limitation for their use in lab experiments.

Future Directions

There are several future directions for the research and development of 1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one and its analogs. These include the optimization of the synthesis process, the development of more potent analogs, and the investigation of their potential in combination therapy with other anticancer agents.
In conclusion, 1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one and its analogs are an important class of antitumor antibiotics that have shown significant potential in cancer treatment. Further research is needed to fully understand their mechanism of action and to optimize their use in cancer therapy.

Synthesis Methods

The synthesis of 1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one and its analogs is a complex process that involves multiple steps. The most commonly used method for the synthesis of 1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one involves the coupling of a pyrimidine derivative with a dihydropyridone derivative. The resulting product is then subjected to a series of chemical modifications to produce the final compound.

Scientific Research Applications

1-(4-Chloropyrimidin-2-yl)-1,2-dihydropyridin-2-one and its analogs have been extensively studied for their potential as anticancer agents. These compounds have shown promising results in preclinical studies, demonstrating potent cytotoxic activity against a wide range of cancer cells.